Cas no 1780964-59-1 (8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride)

8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride is a fluorinated spirocyclic amine derivative with a rigid bicyclic structure, offering unique steric and electronic properties. The presence of two fluorine atoms at the 8-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry. The hydrochloride salt form improves solubility and handling for synthetic applications. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its spirocyclic scaffold, which can influence conformational rigidity and receptor binding. Its structural features make it a versatile building block for drug discovery and pharmaceutical research.

8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride structure

1780964-59-1 structure

Product Name:8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride

CAS No:1780964-59-1

MF:C₉H₁₆ClF₂N

MW:211.679848670959

MDL:MFCD28975525

CID:3042008

PubChem ID:105465585

Update Time:2025-06-07

8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

- 8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride
- 8,8-Difluoro-2-azaspiro[4.5]decane HCl
- AK340537
- 2-Azaspiro[4.5]decane, 8,8-difluoro-, hydrochloride (1:1)
- DS-12854
- C9H16ClF2N
- 1780964-59-1
- CS-0049982
- MFCD28975525
- SY100446
- 8,8-Difluoro-2-azaspiro[4.5]decanehydrochloride
- 8,8-difluoro-2-azaspiro[4.5]decane;hydrochloride
- Z2311265698
- AKOS027338425
- EN300-1716061
- P15447
- 8,8-Difluoro-2-aza-spiro[4.5]decane hydrochloride
- FWC96459
- MDL： MFCD28975525
- Inchi： 1S/C9H15F2N.ClH/c10-9(11)3-1-8(2-4-9)5-6-12-7-8;/h12H,1-7H2;1H
- InChI Key： AWPRMDVJKLGPSS-UHFFFAOYSA-N
- SMILES： Cl.FC1(CCC2(CNCC2)CC1)F

Computed Properties

Exact Mass: 211.0939335g/mol
Monoisotopic Mass: 211.0939335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 169
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature

8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride Pricemore >>

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